4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 4-fluoro-3-(3-fluoro-4-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H7F2NO/c14-11-3-1-8(7-16)5-10(11)9-2-4-13(17)12(15)6-9/h1-6,17H
• InChI Key: CZFRWJFHSOPRJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C2=CC(=C(C=C2)O)F)F
• Molecular Formula: C13H7F2NO
• DSSTOX Substance ID: DTXSID60684244
• Molecular Weight: 231.20 g/mol
• CAS RN: 1261988-34-4

Description

4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% (4-CFPF-2-FP) is an organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a melting point of about 162°C and a boiling point of about 315°C. 4-CFPF-2-FP is widely used in organic synthesis, spectroscopy, and analytical chemistry due to its unique properties.

Scientific Research Applications

4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% is widely used in scientific research due to its unique properties. It is used as a reagent for the synthesis of various organic compounds, such as dyes, pharmaceuticals, and other functional materials. It is also used in spectroscopic analysis, as it can be used to detect the presence of certain compounds. In addition, 4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% is used in analytical chemistry to measure the concentrations of certain compounds in a sample.

Mechanism of Action

The mechanism of action of 4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% is not well understood. However, it is believed that the compound acts as a catalyst in certain reactions, such as the synthesis of organic compounds. It is also believed that 4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% can facilitate the formation of certain reaction intermediates, which can then be used to produce the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% are not well understood. However, it is believed that the compound can interact with certain enzymes and proteins in the body, which could potentially lead to adverse effects. Therefore, it is important to exercise caution when handling this compound.

Advantages and Limitations for Lab Experiments

4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% has several advantages for lab experiments. The compound is relatively inexpensive and can be synthesized easily. It is also stable and can be stored for long periods of time. However, the compound is toxic and should be handled with care. In addition, the compound is volatile and can easily evaporate, so it should be stored in a tightly sealed container.

Future Directions

There are several potential future directions for 4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95%. One potential direction is to further explore its biochemical and physiological effects. Another potential direction is to develop new synthesis methods that are more efficient and cost-effective. Finally, it would be beneficial to explore the potential applications of 4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% in other fields, such as medicine and agriculture.

Synthesis Methods

4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95% can be synthesized by the reaction of 4-fluorophenol and 5-cyano-2-fluorophenyl bromide in the presence of a base. The reaction proceeds in two steps. In the first step, the bromide is deprotonated by the base to form a carbanion. In the second step, the carbanion reacts with 4-fluorophenol to form 4-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95%. The reaction is typically carried out in an organic solvent such as dichloromethane or dimethylformamide.